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Compound of Interest

Compound Name: Erbulozole

Cat. No.: B1671609

For immediate release

Ensuring the safe and environmentally responsible disposal of chemical compounds is a critical
component of laboratory safety and regulatory compliance. This guide provides essential
information on the proper disposal procedures for Erbulozole, a tubulin binding agent with
antineoplastic properties. This information is intended for researchers, scientists, and drug
development professionals to ensure that this compound is managed safely from acquisition to
disposal.

Understanding Erbulozole: Chemical Properties

A thorough understanding of a chemical's properties is fundamental to its safe handling and
disposal. Below is a summary of key data for Erbulozole.
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Property Data

Molecular Formula C24H27N30sS
Molecular Weight 469.6 g/mol
Appearance Solid (assumed)
Solubility Water soluble
Synonyms R 55104, Erbulozol

ethyl N-[4-[[(2S,4S)-2-(imidazol-1-ylmethyl)-2-(4-
Chemical Name methoxyphenyl)-1,3-dioxolan-4-

ylmethylsulfanyl]phenyl]carbamate

Erbulozole Disposal Protocol

As a bioactive compound with potential antineoplastic activity, Erbulozole must be treated as
hazardous chemical waste.[1] The following step-by-step protocol should be followed for its
disposal.

Waste Characterization and Segregation

All waste containing Erbulozole, including pure compound, contaminated labware (e.g., vials,
pipette tips), and personal protective equipment (PPE), should be considered hazardous
waste.[2] This waste must be segregated from non-hazardous trash and other chemical waste
streams to prevent accidental reactions or contamination.[3] Specifically, keep Erbulozole
waste separate from acids, bases, and oxidizers.[3]

Containerization

Use a designated, leak-proof, and compatible waste container for all Erbulozole waste.[3][4]
The container should be in good condition, with a tightly sealing lid to prevent spills or the
release of dust.[4] It is recommended to use the original container for the pure compound if it is
empty, ensuring the original label is defaced.[3] For contaminated materials, a robust, clearly
marked hazardous waste container is required.

Labeling
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Proper labeling of hazardous waste is a critical regulatory requirement.[1] The waste container
for Erbulozole must be clearly labeled with the following information:

e The words "Hazardous Waste"[1]

e The full chemical name: "Erbulozole"[1]

e The concentration and quantity of the waste

e The date of waste generation[1]

e The name and contact information of the principal investigator or laboratory responsible[1]

e Appropriate hazard pictograms

Storage

Store the sealed and labeled Erbulozole waste container in a designated satellite
accumulation area within the laboratory. This area should be secure and away from general
laboratory traffic to minimize the risk of spills or unauthorized access.

Disposal Route

Erbulozole waste should not be disposed of down the drain or in regular trash.[1][5] The
designated disposal route for this type of chemical waste is through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.[1] Contact your EHS office to schedule a pickup.

Experimental Workflow for Disposal
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Erbulozole Disposal Workflow
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Caption: A workflow diagram illustrating the key steps for the proper disposal of Erbulozole
waste in a laboratory setting.
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Signaling Pathway for Safe Disposal Decision
Making

Erbulozole Disposal Decision Pathway
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Caption: A decision pathway for the safe and compliant disposal of Erbulozole, emphasizing
its classification as hazardous waste.
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Disclaimer: The information provided in this document is based on general principles of
laboratory safety and hazardous waste management. It is not a substitute for institutional
protocols and local, state, and federal regulations. Always consult your institution's
Environmental Health and Safety (EHS) office for specific guidance on chemical waste
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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